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Compound of Interest

Compound Name: Ostalloy

Cat. No.: B1236533

This guide provides essential safety protocols and answers to frequently asked questions for
researchers, scientists, and drug development professionals working with cadmium-containing
Ostalloy. Adherence to these guidelines is critical to ensure personal safety and environmental
compliance.

Frequently Asked Questions (FAQSs)

Q1: What is Ostalloy, and why is it a concern?

Al: Ostalloy is a family of low-melting-point alloys, often used for applications like soldering,
casting, and creating custom blocks for holding delicate components.[1][2] Certain
formulations, such as Ostalloy 158, contain cadmium, a heavy metal that is highly toxic and a
known human carcinogen.[3][4] Exposure to cadmium can lead to severe health effects,
including kidney damage, bone disease, and an increased risk of cancer.[5][6] Therefore,
handling and disposing of cadmium-containing Ostalloy requires strict safety measures.

Q2: How can | identify if the Ostalloy | am using contains cadmium?

A2: Always refer to the Safety Data Sheet (SDS) or technical data sheet provided by the
manufacturer. The composition of the alloy will be listed, indicating the percentage of cadmium.
For example, Ostalloy 158 contains approximately 10% cadmium by weight.[7] If you are
unsure, treat the alloy as if it contains cadmium until you can confirm its composition.

Q3: What are the primary routes of exposure to cadmium when working with Ostalloy?

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1236533?utm_src=pdf-interest
https://www.benchchem.com/product/b1236533?utm_src=pdf-body
https://www.benchchem.com/product/b1236533?utm_src=pdf-body
https://www.benchchem.com/product/b1236533?utm_src=pdf-body
https://dl.asminternational.org/alloy-digest/article-pdf/29/4/Bi-16/365244/ad_v29_04_bi-16.pdf
https://www.lakeshore.com/docs/default-source/product-downloads/catalog/lstc_solder_l.pdf?sfvrsn=7a04cc35_1
https://www.benchchem.com/product/b1236533?utm_src=pdf-body
https://www.lakeshore.com/docs/default-source/product-downloads/safety-data-sheets/ostalloy158.pdf?sfvrsn=f91897d5_6
https://www1.mscdirect.com/MSDS/MSDS00010/00263582-20200207.PDF
https://www.osha.gov/cadmium/health-effects
https://en.wikipedia.org/wiki/Cadmium_poisoning
https://www.benchchem.com/product/b1236533?utm_src=pdf-body
https://www.benchchem.com/product/b1236533?utm_src=pdf-body
https://www.benchchem.com/product/b1236533?utm_src=pdf-body
https://dl.asminternational.org/alloy-digest/article-pdf/29/11/Bi-20/365394/ad_v29_11_bi-20.pdf
https://www.benchchem.com/product/b1236533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A3: The primary routes of exposure are inhalation of fumes or dust and ingestion.[8] When
Ostalloy is heated to its molten state, it can release cadmium fumes.[3] Dust can be generated
during any mechanical processing of the solid alloy, such as grinding or filing. Ingestion can
occur if hands are not properly washed after handling the alloy and before eating, drinking, or
smoking.[9]

Q4: What are the immediate health effects of acute exposure to cadmium fumes?

A4: Acute inhalation of cadmium fumes can cause flu-like symptoms known as "the cadmium
blues" or "metal fume fever."[6] Symptoms include chills, fever, muscle aches, and chest
tightness.[10] In more severe cases, it can lead to respiratory damage, including pneumonitis
and pulmonary edema.[6]

Q5: What personal protective equipment (PPE) is mandatory when handling cadmium-
containing Ostalloy?

A5: A comprehensive PPE strategy is essential. This includes:

e Respiratory Protection: When melting or creating dust, a full-face respirator with HEPA
cartridges is recommended if exposures are above OSHA or ACGIH limits.[3][4]

e Eye and Face Protection: Safety glasses or goggles are necessary. When handling molten
alloy, a face shield is also required to protect against splashes.[11][12]

e Hand Protection: Use nitrile or latex gloves for handling the solid alloy. When working with
molten Ostalloy, thermal-resistant gloves should be worn over the nitrile or latex gloves.[3]

[4]

o Protective Clothing: A lab coat or coveralls should be worn to prevent skin contact.[13]
Disposable coveralls are recommended to avoid contaminating personal clothing.[11]

Troubleshooting Guide
Problem: | accidentally spilled a small amount of molten Ostalloy.

Solution:

» Do not touch the molten alloy. It will cause severe thermal burns.[4]
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» Allow the molten alloy to solidify completely.[3]
e Once solid, carefully scrape up the material.

o Place the collected alloy in a clearly labeled, sealed container for hazardous waste disposal.
[14]

o Decontaminate the spill area using a wet method to avoid generating airborne dust. All
cleaning materials must also be disposed of as hazardous waste.[14]

Problem: | think | may have inhaled cadmium fumes. What should | do?
Solution:
e Immediately move to an area with fresh air.[3][4]

o Seek medical attention promptly and inform the medical personnel about the potential
cadmium exposure.[3]

 If another person has inhaled fumes and is not breathing, move them to fresh air and provide
artificial respiration, if trained to do so, while awaiting emergency medical services.[4]

e Report the incident to your institution's Environmental Health and Safety (EHS) department.

Problem: The local exhaust ventilation system in my work area does not seem to be functioning
correctly.

Solution:

o Immediately stop any work involving the heating or mechanical processing of cadmium-
containing Ostalloy.

» Do not attempt to use the equipment until the ventilation system has been inspected and
certified as fully operational by qualified personnel.

o Report the malfunction to your supervisor and your institution's EHS department. All work
with cadmium should be conducted in a well-ventilated area, with local exhaust ventilation
being the primary engineering control.[3][12]
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Quantitative Data Summary

The following table summarizes key quantitative data related to the safe handling of cadmium-

containing Ostalloy.

Parameter Value Reference
N Bismuth: 50.0%, Lead: 26.7%,
Ostalloy 158 Composition ) ) [7]
Tin: 13.3%, Cadmium: 10.0%
Bismuth: 44.7%, Lead: 22.6%,
Ostalloy 117 Composition Tin: 8.3%, Cadmium: 5.3%, [1]
Indium: 19.1%
Ostalloy 158 Melting Point 158 °F (70 °C) [7]
Ostalloy 117 Melting Point 117 °F (47 °C) [1]
OSHA Permissible Exposure 5 pg/m3 (8-hour time-weighted [15][16]
Limit (PEL) for Cadmium average)
OSHA Action Level (AL) for 2.5 pg/ms (8-hour time-
; . [15][16]
Cadmium weighted average)
RCRA Hazardous Waste Limit
1.0 mg/L [14]

for Cadmium (TCLP)

Experimental Protocols
Protocol 1: Safe Melting and Casting of Ostalloy

e Preparation:

o Ensure all work is performed within a certified chemical fume hood or with local exhaust

ventilation.[3][12]

o Don all required PPE as outlined in the FAQ section.

o Pre-heat any molds or surfaces that will come into contact with the molten alloy.[7]

e Melting:
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o Use a clean, dedicated heating pot or double boiler.[7]

o Slowly heat the Ostalloy to just above its melting point. For Ostalloy 158, a pouring
temperature of around 212°F (100°C) is recommended.[7] Do not overheat, as this will
increase the generation of cadmium fumes.

e Casting:
o Carefully pour the molten alloy into the prepared mold or onto the surface.
o Avoid splashing.

e Cooling and Solidification:
o Allow the alloy to cool and solidify completely in the ventilated area.

o Cleanup:

o Once cooled, any excess material should be collected and stored for reuse or disposal as
hazardous waste.

o Decontaminate all work surfaces and equipment.

Protocol 2: Collection and Segregation of Cadmium-
Containing Waste

o Designated Waste Containers:
o Use separate, clearly labeled, and sealed containers for all cadmium-containing waste.[14]
o Label containers with "Hazardous Waste" and "Contains Cadmium."[14]

+ Waste Segregation:

o Solid Metal Waste: Collect all solid pieces of Ostalloy, including scraps, filings, and
solidified spills.
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o Contaminated Labware: Any disposable labware (e.g., pipette tips, weighing boats) that
has come into contact with the alloy should be placed in the designated hazardous waste
container.

o Contaminated PPE: Used gloves, disposable lab coats, and respirator cartridges must be
disposed of as hazardous waste.[14]

e Storage:

o Store the hazardous waste containers in a designated, secure area away from general
laboratory traffic.

e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS
department. Drain disposal of any cadmium-containing material is strictly prohibited.[14]

Visualizations
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Caption: Workflow for the safe handling of cadmium-containing Ostalloy.
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Caption: Decision tree for the proper disposal of laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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